Cas no 1903828-88-5 ([cis-3-fluorocyclopentyl]methanamine)

• Product Name: [cis-3-fluorocyclopentyl]methanamine
• CAS No: 1903828-88-5
• MF: C₆H₁₂FN
• MW: 117.164585113525
• CID: 4631404
• Update Time: 2025-05-20

[cis-3-fluorocyclopentyl]methanamine Chemical and Physical Properties

Names and Identifiers

• ((1S,3R)-3-fluorocyclopentyl)methanamine
• cis-3-Fluorocyclopentyl]methanamine
• [cis-3-fluorocyclopentyl]methanamine

• Inchi： 1S/C6H12FN/c7-6-2-1-5(3-6)4-8/h5-6H,1-4,8H2/t5-,6+/m0/s1
• InChI Key： ZBFGGIJQWMXVBW-NTSWFWBYSA-N
• SMILES： C([C@H]1CC[C@@H](F)C1)N

Additional information on [cis-3-fluorocyclopentyl]methanamine

Professional Introduction to [cis-3-fluorocyclopentyl]methanamine (CAS No. 1903828-88-5)

[cis-3-fluorocyclopentyl]methanamine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1903828-88-5, features a distinct structural motif that makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of a [cis-3-fluorocyclopentyl] group introduces both steric and electronic effects that can be strategically leveraged in drug design, particularly in modulating binding affinity and metabolic stability.

The [cis-3-fluorocyclopentyl]methanamine molecule consists of a cyclopentyl ring substituted with a fluorine atom at the 3-position, attached to an amine functional group. This structural configuration imparts unique properties that are highly relevant to modern drug discovery efforts. The fluorine atom, being electronegative, can influence the electronic environment of adjacent atoms, potentially enhancing interactions with biological targets. Additionally, the [cis]-configuration of the cyclopentyl ring contributes to specific spatial constraints that can be critical for achieving optimal pharmacokinetic profiles.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of [cis-3-fluorocyclopentyl]methanamine as a building block for developing novel therapeutic agents. Studies have demonstrated its utility in constructing heterocyclic scaffolds that exhibit promising activity against various disease-related targets. For instance, derivatives of this compound have been explored as inhibitors of enzymes involved in cancer metabolism, showcasing its versatility in addressing complex biological pathways.

The incorporation of fluorine into pharmaceutical candidates is a well-established strategy to improve drug properties such as lipophilicity, solubility, and resistance to metabolic degradation. The [cis-3-fluorocyclopentyl]methanamine structure exemplifies how fluorinated cyclic compounds can be tailored to meet these criteria. Researchers have leveraged this scaffold to create molecules with enhanced binding affinity to protein targets, which is often a key determinant of therapeutic efficacy. Furthermore, the amine group provides a versatile handle for further functionalization, allowing for the introduction of additional pharmacophores or modifications that fine-tune biological activity.

In the context of medicinal chemistry, the synthesis of [cis-3-fluorocyclopentyl]methanamine represents an important step forward in accessing structurally diverse libraries for high-throughput screening. The compound’s unique features make it particularly suitable for exploring new chemical spaces that may yield breakthrough treatments for unmet medical needs. Recent publications have described innovative synthetic routes to this intermediate, employing transition-metal-catalyzed reactions and asymmetric methodologies to achieve high enantioselectivity and yield.

The role of fluorine-containing compounds in modern medicine cannot be overstated. Their ability to modulate molecular interactions at the atomic level has led to the development of several FDA-approved drugs with improved pharmacological profiles. [cis-3-fluorocyclopentyl]methanamine aligns with this trend by offering a structurally novel yet functionally relevant scaffold. Its potential applications extend beyond oncology, with researchers investigating its utility in neurodegenerative diseases and infectious disorders. The compound’s ability to engage with biological targets in multiple ways underscores its value as a pharmacological tool.

As our understanding of disease mechanisms continues to evolve, so does the demand for innovative molecular entities like [cis-3-fluorocyclopentyl]methanamine. The integration of machine learning and artificial intelligence into drug discovery has further accelerated the exploration of such compounds, enabling rapid identification of promising candidates for experimental validation. This synergy between computational methods and traditional synthetic chemistry has positioned [cis-3-fluorocyclopentyl]methanamine as a cornerstone in next-generation therapeutic development.

The future prospects for [cis-3-fluorocyclopentyl]methanamine are bright, with ongoing research aimed at expanding its applications across multiple therapeutic areas. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield novel derivatives with enhanced efficacy and safety profiles. As these studies progress, it is anticipated that this compound will play an increasingly pivotal role in shaping the landscape of modern medicine.